Cas no 5524-20-9 (6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI))
5524-20-9 structure
Product Name:6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
CAS No:5524-20-9
MF:C10H14N2OS
MW:210.295960903168
CID:385867
PubChem ID:2849734
Update Time:2025-04-19
6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)
- propanamide, N-(4,5,6,7-tetrahydro-2-benzothiazolyl)-
- N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)propanamide
- Cambridge id 5524209
- SCHEMBL24026375
- WAY-312120
- N-(4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)propionamide
- 27464-71-7
- AB00087290-01
- Z27875530
- 5524-20-9
- AKOS000620396
- DTXSID90385974
- CHEMBL3410174
-
- Inchi: 1S/C10H14N2OS/c1-2-9(13)12-10-11-7-5-3-4-6-8(7)14-10/h2-6H2,1H3,(H,11,12,13)
- InChI Key: LDGQOXHQWNHBOO-UHFFFAOYSA-N
- SMILES: S1C(NC(CC)=O)=NC2=C1CCCC2
Computed Properties
- Exact Mass: 210.08282
- Monoisotopic Mass: 210.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- PSA: 41.99
6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI) Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5524-20-9 (6a,8-Methano-6aH-cyclopropa[b]phenanthrene-4-methanol,tetradecahydro-4,7a,9b-trimethyl-, acetate, (4R,4aS,6aS,7aR,8S,8aR,9aR,9bS)-(9CI)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk